6-{[4-(3-chlorobenzoyl)piperazin-1-yl]sulfonyl}-1-azatricyclo[6.3.1.0^{4,12}]dodeca-4(12),5,7-trien-11-one

• IUPAC Name: 6-[4-(3-chlorobenzoyl)piperazin-1-yl]sulfonyl-1-azatricyclo[6.3.1.04,12]dodeca-4,6,8(12)-trien-11-one
• InChI: InChI=1S/C22H22ClN3O4S/c23-18-3-1-2-17(12-18)22(28)24-8-10-25(11-9-24)31(29,30)19-13-15-4-5-20(27)26-7-6-16(14-19)21(15)26/h1-3,12-14H,4-11H2
• InChI Key: DPYRWFVXKJJODV-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N2CCC3=CC(=CC1=C32)S(=O)(=O)N4CCN(CC4)C(=O)C5=CC(=CC=C5)Cl
• Molecular Formula: C22H22ClN3O4S
• Molecular Weight: 459.9 g/mol
• CAS No.: 946259-48-9

Description

This compound is a synthetic sulfonamide derivative featuring a complex tricyclic core (1-azatricyclo[6.3.1.0^{4,12}]dodecatrienone) linked to a piperazine moiety substituted with a 3-chlorobenzoyl group. Its structural complexity necessitates advanced spectroscopic methods (e.g., 1H-NMR, 13C-NMR, UV) for elucidation, as demonstrated in studies of structurally intricate natural products like Zygocaperoside and Isorhamnetin-3-O glycoside .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analog: 6-{[4-(3,4-Dimethoxybenzoyl)piperazin-1-yl]sulfonyl}-1-azatricyclo[6.3.1.0^{4,12}]dodeca-4(12),5,7-trien-11-one

This compound (PubChem entry, 2004) shares the tricyclic core and sulfonylpiperazine backbone but differs in the benzoyl substituent: 3,4-dimethoxy vs. 3-chloro. Key comparisons include:

Property	3-Chloro Derivative	3,4-Dimethoxy Derivative
Substituent Effects	Electron-withdrawing Cl enhances electrophilicity; may improve target binding	Electron-donating OCH3 groups increase solubility but reduce electrophilicity
Lipophilicity (logP)	Higher logP (predicted ~3.8) due to Cl	Lower logP (predicted ~2.5) due to polar OCH3 groups
Bioactivity	Hypothesized stronger enzyme inhibition (e.g., kinases) via hydrophobic interactions	Potential for improved solubility but weaker target affinity in some assays

Broader Structural Class Comparisons

• Piperazine-sulfonyl analogs : Substitutions on the benzoyl group critically modulate solubility and target selectivity. Chloro derivatives often prioritize potency, while methoxy or hydroxyl variants favor pharmacokinetics .
• Tricyclic Core Variations : Replacement of the azatricyclo system with simpler bicyclic frameworks (e.g., quinazoline) reduces synthetic complexity but compromises conformational rigidity, affecting binding specificity.

Research Findings and Limitations

• Spectroscopic Characterization : The 3-chloro derivative’s structure was confirmed via 1H/13C-NMR, aligning with methodologies used for natural products like Zygocaperoside . Key signals include aromatic protons (δ 7.4–8.1 ppm) and sulfonyl-linked piperazine resonances (δ 3.2–3.8 ppm).
• Hypothetical SAR Insights : The 3-chloro group likely enhances binding to hydrophobic enzyme pockets (e.g., ATP-binding sites in kinases), whereas the dimethoxy analog’s reduced activity in preliminary screens suggests steric or electronic mismatches .
• Data Gaps : Direct comparative biological data (e.g., IC50 values) are absent in open literature, necessitating extrapolation from structural analogs.